Cas no 1257294-07-7 (tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate
• CAS No: 1257294-07-7
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 3160560
• PubChem ID: 59606182
• Update Time: 2025-10-31

tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate
• 1257294-07-7
• t-Butyl 3-(2-oxopyrrolidin-1-yl)aZetidine-1-carboxylate
• MFCD22123279
• 1-Azetidinecarboxylic acid, 3-(2-oxo-1-pyrrolidinyl)-, 1,1-dimethylethyl ester
• AS-46579
• 3-(2-Oxopyrrolidin-1-yl)azetidine-1-carboxylic acid tert-butyl ester
• DB-115290
• DTXSID101136962
• AKOS024438448
• SCHEMBL2674657
• SB51354
• BEJHYAMGEUKMJA-UHFFFAOYSA-N
• CS-0443471
• CS2169
• tert-Butyl3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate
• 1-Boc-3-(2-Oxopyrrolidin-1-yl)azetidine

• MDL： MFCD22123279
• Inchi： 1S/C12H20N2O3/c1-12(2,3)17-11(16)13-7-9(8-13)14-6-4-5-10(14)15/h9H,4-8H2,1-3H3
• InChI Key： BEJHYAMGEUKMJA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 291.6±33.0 °C at 760 mmHg
• Flash Point: 130.2±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate (CAS No. 1257294-07-7)

The compound tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate (CAS No. 1257294-07-7) is a highly specialized chemical intermediate gaining traction in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both azetidine and pyrrolidinone moieties, makes it a versatile building block for drug discovery. Recent trends in AI-driven drug design and green chemistry have amplified interest in such scaffolds due to their potential in creating bioactive molecules with improved metabolic stability.

In the context of small-molecule therapeutics, this compound serves as a critical precursor for kinase inhibitors and GPCR-targeted drugs. The tert-butyl carbamate (Boc) protecting group enhances its synthetic utility, allowing selective deprotection under mild conditions—a feature highly valued in parallel synthesis and combinatorial chemistry. Researchers frequently search for "Boc-protected azetidine derivatives" or "1257294-07-7 solubility data," reflecting its practical applications in medicinal chemistry optimization.

The rise of fragment-based drug discovery (FBDD) has further elevated the relevance of 1257294-07-7. Its 3D molecular complexity (measured by Fsp3 > 0.5) aligns with current demands for saturation-enhanced compounds to improve clinical success rates. Analytical techniques like LC-MS purity analysis and NMR structural elucidation are commonly employed to validate batches, addressing frequent queries such as "tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate HPLC method."

From a supply chain perspective, this compound exemplifies the growing market for high-value intermediates in contract research organizations (CROs). Its stability under standard storage conditions (-20°C, inert atmosphere) makes it suitable for global distribution. Environmental considerations have also spurred interest in "sustainable synthesis of azetidine carboxylates," with recent patents disclosing catalytic asymmetric routes to reduce waste generation.

Emerging applications in proteolysis-targeting chimeras (PROTACs) highlight the compound's adaptability. The azetidine carbonyl group can serve as a linker attachment point for E3 ligase ligands, a topic frequently searched alongside "heterocyclic linkers for protein degraders." This positions CAS 1257294-07-7 at the forefront of targeted protein degradation research—one of the most cited fields in recent ACS medicinal chemistry letters.

Quality control protocols for this material typically involve stringent residual solvent analysis (following ICH Q3C guidelines), responding to industry demands for "GMP-grade azetidine building blocks." The compound's chromatographic purity (>98% by HPLC) and low heavy metal content make it suitable for preclinical development stages, as evidenced by its inclusion in several FDA-approved drug dossiers.

Future directions may explore its utility in DNA-encoded library (DEL) platforms, where its balanced hydrophilicity (clogP ~1.2) and hydrogen bond acceptors could enhance library diversity. Such applications align with trending searches for "privileged scaffolds for DEL synthesis" and "fragment growing strategies," cementing tert-Butyl 3-(2-oxopyrrolidin-1-yl)azetidine-1-carboxylate as a multifaceted tool in modern drug discovery.